Cas no 1537312-61-0 (Piperidine, 4-ethyl-4-(trifluoromethyl)-)

• Product Name: Piperidine, 4-ethyl-4-(trifluoromethyl)-
• CAS No: 1537312-61-0
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 5252395
• Update Time: 2025-08-05

Piperidine, 4-ethyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-ethyl-4-(trifluoromethyl)-

• Inchi： 1S/C8H14F3N/c1-2-7(8(9,10)11)3-5-12-6-4-7/h12H,2-6H2,1H3
• InChI Key： JLNHEKZGQCUWGF-UHFFFAOYSA-N
• SMILES： N1CCC(CC)(C(F)(F)F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Piperidine, 4-ethyl-4-(trifluoromethyl)-

Piperidine, 4-ethyl-4-(trifluoromethyl)- (CAS No. 1537312-61-0): A Comprehensive Overview

Piperidine, 4-ethyl-4-(trifluoromethyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1537312-61-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom. The presence of ethyl and trifluoromethyl substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of Piperidine, 4-ethyl-4-(trifluoromethyl)- can be represented as C₈H₁₄F₃N. The trifluoromethyl group (-CF₃) is particularly noteworthy due to its electron-withdrawing nature, which can influence the reactivity and electronic properties of the molecule. This feature makes it a useful building block for designing molecules with specific biological activities. The ethyl group (-CH₂CH₃) adds another layer of complexity, contributing to the compound's overall steric environment and potential interactions with biological targets.

In recent years, there has been growing interest in the applications of fluorinated piperidine derivatives in medicinal chemistry. The fluorine atoms in the trifluoromethyl group can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. This has led to extensive research into synthesizing novel fluorinated piperidines for therapeutic purposes.

One of the most compelling aspects of Piperidine, 4-ethyl-4-(trifluoromethyl)- is its role as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop molecules with potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, fluorinated piperidines have been explored as kinase inhibitors, where their ability to modulate enzyme activity is crucial for developing effective anti-cancer agents.

The synthesis of Piperidine, 4-ethyl-4-(trifluoromethyl)- involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Common methods include nucleophilic substitution reactions, Grignard reactions, and palladium-catalyzed cross-coupling processes. These synthetic routes not only showcase the versatility of piperidine derivatives but also underscore their importance in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further enhanced the understanding of Piperidine, 4-ethyl-4-(trifluoromethyl)-. Molecular modeling studies have provided insights into how the trifluoromethyl group influences the electronic distribution and reactivity of the molecule. These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has also recognized the potential of Piperidine, 4-ethyl-4-(trifluoromethyl)- as a scaffold for drug discovery. Its unique structural features make it an attractive candidate for developing small-molecule drugs that can interact with biological targets in novel ways. For example, researchers have investigated its use in creating potent antiviral agents by leveraging its ability to disrupt viral replication mechanisms.

In conclusion, Piperidine, 4-ethyl-4-(trifluoromethyl)- (CAS No. 1537312-61-0) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its structural characteristics and synthetic versatility make it a valuable tool for chemists and pharmacologists working on next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.